5-Amino-2-methylthiazole-4-carboxylic acid
Overview
Description
5-Amino-2-methylthiazole-4-carboxylic acid (AMTCA) is an organic compound that has recently been studied for its potential applications in scientific research. It is a nitrogen-containing compound and a derivative of thiazole, which is a heterocyclic aromatic compound. AMTCA has been studied for its ability to act as a building block for a variety of compounds and as a precursor for the synthesis of other compounds.
Scientific Research Applications
Synthesis and Chemical Modifications
5-Amino-2-methylthiazole-4-carboxylic acid serves as a foundational molecule in the synthesis of various chemically active compounds. For instance, Ferrini et al. (2015) explored its use in the preparation of peptidomimetics and biologically active compounds based on the triazole scaffold, highlighting its potential in creating structurally diverse molecules. Similarly, Dovlatyan et al. (2004) demonstrated the acylation and methylation of this compound, leading to a range of derivatives with potential applications in various chemical syntheses (Ferrini et al., 2015) (Dovlatyan et al., 2004).
Biological and Antimicrobial Properties
In the realm of biological applications, Desai et al. (2019) focused on the antimicrobial properties of derivatives of this compound. They studied the structure-activity relationship of these compounds, indicating their potential in combating various bacterial and fungal strains (Desai et al., 2019). Babu et al. (2016) also synthesized derivatives of this compound, revealing moderate to good antimicrobial activity, further emphasizing its role in the development of new antimicrobial agents (Babu et al., 2016).
Tautomerism Studies
Hyengoyan et al. (2005) investigated the amine-imine tautomerism of esters and amides derived from this compound. This study is crucial in understanding the chemical behavior of these compounds and their potential applications in various chemical processes (Hyengoyan et al., 2005).
Green Chemistry Synthesis
Meng et al. (2014) presented a green chemistry approach for synthesizing derivatives of this compound, offering a more environmentally friendly and efficient method for producing these compounds (Meng et al., 2014).
properties
IUPAC Name |
5-amino-2-methyl-1,3-thiazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O2S/c1-2-7-3(5(8)9)4(6)10-2/h6H2,1H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USZABUOLFPZBEV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(S1)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90629860 | |
Record name | 5-Amino-2-methyl-1,3-thiazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90629860 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
36405-01-3 | |
Record name | 5-Amino-2-methyl-1,3-thiazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90629860 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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